Cas no 860702-58-5 (5-Chloro-biphenyl-2-carbonitrile)

• Product Name: 5-Chloro-biphenyl-2-carbonitrile
• CAS No: 860702-58-5
• MF: C₁₃H₈ClN
• MW: 213.662322044373
• CID: 2145058
• Update Time: 2023-08-04

5-Chloro-biphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-biphenyl-2-carbonitrile
• 5-Chloro-biphenyl-2-carbonitrile

• Inchi： 1S/C13H8ClN/c14-12-7-6-11(9-15)13(8-12)10-4-2-1-3-5-10/h1-8H
• InChI Key： ZNRDXFPNGUYHSG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#N)=C(C=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 4.3
• Topological Polar Surface Area: 23.8